Cas no 204013-06-9 (1-(2,4-Difluorobenzyl)piperazine 2HCl)

1-(2,4-Difluorobenzyl)piperazine 2HCl structure
204013-06-9 structure
Product Name:1-(2,4-Difluorobenzyl)piperazine 2HCl
CAS No:204013-06-9
MF:C11H14F2N2
MW:212.239069461823
MDL:MFCD05189211
CID:1393867
PubChem ID:2782806
Update Time:2025-04-20

1-(2,4-Difluorobenzyl)piperazine 2HCl Chemical and Physical Properties

Names and Identifiers

    • 1-[(2,4-difluorophenyl)methyl]piperazine
    • 1-(2,4-Difluorobenzyl)piperazine
    • SBB094647
    • SureCN2924537
    • CTK7B9072
    • PC1415
    • 1-(2,4-Difluoro-benzyl)-piperazine
    • AC1MD34S
    • SCHEMBL2924537
    • V10163
    • GGARUFCQRZCXHK-UHFFFAOYSA-N
    • GS1928
    • MFCD05189211
    • 204013-06-9
    • 1-(2,4-Difluorobenzyl)piperazine 2HCl
    • AKOS009158174
    • AS-54731
    • DB-225492
    • Piperazine, 1-[(2,4-difluorophenyl)methyl]-
    • EN300-936340
    • DTXSID10382309
    • SY025127
    • MDL: MFCD05189211
    • Inchi: 1S/C11H14F2N2/c12-10-2-1-9(11(13)7-10)8-15-5-3-14-4-6-15/h1-2,7,14H,3-6,8H2
    • InChI Key: GGARUFCQRZCXHK-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=CC=1CN1CCNCC1)F

Computed Properties

  • Exact Mass: 212.11300
  • Monoisotopic Mass: 212.113
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 15.3A^2
  • XLogP3: 1.3

Experimental Properties

  • PSA: 15.27000
  • LogP: 1.63670

1-(2,4-Difluorobenzyl)piperazine 2HCl Pricemore >>

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